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Compound of Interest

Compound Name: Z-Lys(Ac)-NH

Cat. No.: B12098679

Get Quote

\ J

Structural Dissection & The "Null-Charge" State[1]
[3][4]

To understand the ionization behavior, we must deconstruct the molecule into its functional
components. Z-Lys(Ac)-NH2 is designed to mimic an acetylated lysine residue within a histone
protein backbone, isolating the specific chemical bond targeted by HDAC enzymes.[1][2][3][4]

Functional Group Analysis

The molecule is Benzyl N-(6-acetamido-1-amino-1-oxohexan-2-yl)carbamate.[1][2][3][4]
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lonization Status
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[31[4]
Neutral.[1][2][3][4]
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Neutral.[2][3][4]
Backbone Lysine Carbon Chain Linker Hydrophobic alkyl

chain.[2][3][4]

The pKa Paradox

Researchers often search for the "pKa of Z-Lys(Ac)-NH2" expecting a standard titration curve.

[1I[21[3]14]

o Theoretical pKa: There are no ionizable protons in the range of pH 0-14.

» Effective Charge: O (Neutral).

e Solubility: Low aqueous solubility compared to free lysine; moderately lipophilic (LogP ~0.8).
[1][2][3][4] Requires organic co-solvents (e.g., DMSO) for stock solutions.[1][2][3][4]

© 2026 BenchChem. All rights reserved.

2/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Lys-Ile-Ile-Lys-Ile-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Lys-Ile-Ile-Lys-Ile-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Lys-Ile-Ile-Lys-Ile-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://www.benchchem.com/product/b12098679/docs?utm_src=pdf-body#technical-analysis-z-lys-ac-nh2-physicochemical-properties-ionization
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Lys-Ile-Ile-Lys-Ile-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Lys-Ile-Ile-Lys-Ile-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Lys-Ile-Ile-Lys-Ile-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Arg-His-Lys_Ac_-Lys_Ac_-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-Lys-Trp-Lys-NH2
https://pubchem.ncbi.nlm.nih.gov/compound/Ac-D-Lys_Z_-D-Pro-D-Val-NH2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12098679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion: Z-Lys(Ac)-NH2 is a molecular probe, not a buffer.[1][2][3][4] Its utility is defined by
its lack of charge, which contrasts sharply with the product generated during assays.

The lonization Switch: HDAC Enzymatic
Mechanism[6]

The primary application of Z-Lys(Ac)-NH2 is to serve as a "silent" substrate that becomes
"loud" (charged) upon enzymatic processing.[1][2][3][4] This charge shift is the fundamental
readout principle for non-fluorescent HDAC assays (e.g., Capillary Electrophoresis or HPLC).

[2]14]

The Reaction Pathway

Enzyme: Histone Deacetylase (HDAC) Reaction: Hydrolysis of the

-acetyl group.[1][2][3][4][5] [1][2][3][4]

Product pKa Analysis (Z-Lys-NH2)

Once the acetyl group is removed, the lysine side chain (
-amine) is exposed.[1][2][3][4]
e Exposed Group: Primary Amine (

)-[LI[21[3]14]

o pKa Value:ngcontent-ng-c1989010908=""_nghost-ng-c2127666394="" class="inline ng-star-
inserted">

[21[3]1416]

e Physiological State (pH 7.4): Fully Protonated (
)[11[2][31[4]

Differential lonization Table[1][4]
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Property Substrate: Z-Lys(Ac)-NH2 Product: Z-Lys-NH2
Acetamide ( Primary Amine (
Side Chain
) )
~10.5 (
pKa None (Neutral)
-amine)
Charge atpH 7.4 0 (Neutral) +1 (Cationic)
_ . Moves with EOF (Neutral Migrates toward Cathode
Electrophoretic Mobility
Marker) (Fast)
Hydrophobicity Higher (Retained on C18) Lower (Elutes earlier on C18)

Visualization of Signaling & Reaction Logic

The following diagram illustrates the structural transformation and the resulting "lonization
Switch" that enables detection.

The Ionization Switch

Substrate: Z-Lys(Ac)-NH2

(NeUtraI Charge) Binding & Zn2+ Attack
I'_______________________I
Product: Z-Lys-NH2 Deacetylation | Tetrahedral Intermediate | Hydrolysis N
(Cationic Charge +1) | o I (Zinc Coordinated) | ACEIEIE N
Active Slte‘ o P 1

HDAC Enzyme N
(Catalyst)

Click to download full resolution via product page

Caption: The HDAC enzymatic pathway converts the neutral Z-Lys(Ac)-NH2 substrate into the
cationic Z-Lys-NH2 product, creating a measurable charge difference.[1][2][3][4]
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Experimental Protocols: Validating the Charge Shift

This protocol describes how to utilize the pKa difference (or lack thereof) to separate substrate
from product using Capillary Electrophoresis (CE), the gold standard for this specific substrate.

[1](21[4]

Protocol: Mobility Shift Assay via Capillary
Electrophoresis

Objective: Quantify HDAC activity by separating the neutral substrate from the positively
charged product.

Materials:
e Substrate: Z-Lys(Ac)-NH2 (10 mM stock in DMSO).
o Buffer: 100 mM Phosphate Buffer, pH 2.5 (Low pH ensures full protonation of the product).

o Note on pH: At pH 2.5, the product (Z-Lys-NH2) is fully protonated (+1).[1][2][3][4] The
substrate remains neutral (0).[1][2][3][4] This maximizes electrophoretic resolution.[2][3][4]

 Internal Standard: Benzoic Acid (optional, neutral marker).
Workflow:
e Enzyme Reaction:

o Incubate 50 pM Z-Lys(Ac)-NH2 with HDAC enzyme in reaction buffer (Tris pH 8.0, 137
mM NacCl, 2.7 mM KCI, 1 mM MgClI2) at 37°C.[1][2][3][4]

o Critical: The reaction occurs at pH 8.0, but separation is best at low pH.
e Quenching:

o Stop reaction by adding dilute HCI or an HDAC inhibitor (e.g., Trichostatin A).[1][2][3][4]
Acidification is preferred as it prepares the sample for CE.

e Separation (CE Conditions):
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o Capillary: Fused silica, 50 cm effective length.[4]

o Voltage: 20-30 kV.[2][3][4]

o Detection: UV Absorbance at 200 nm (peptide bond) or 214 nm.[1][2][3][4]
o Data Analysis:

o Peak 1 (Fastest): Z-Lys-NH2 (Product).[1][2][3][4] Due to +1 charge, it migrates rapidly
toward the cathode.

o Peak 2 (Slowest): Z-Lys(Ac)-NH2 (Substrate).[1][2][3][4] Neutral; moves only with
electroosmotic flow (or slower than product in suppressed EOF conditions).[1][2][3][4]

Self-Validating Checkpoint

 If no product peak appears: Confirm enzyme activity using a fluorogenic control (e.g., Boc-
Lys(Ac)-AMC).[1][2][3][4]

« If peaks merge: Lower the pH of the running buffer to <3.0. This ensures the

-amine of the product is fully protonated (

) while preventing any potential deprotonation of silanols on the capillary wall, sharpening the
peaks.
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Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12098679?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12098679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

